1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol

• Molecular Formula: C69H122O6
• Molecular Weight: 1047.7 g/mol
• InChI: InChI=1S/C69H122O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-52-55-58-61-67(70)73-64-66(75-69(72)63-60-57-54-51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)65-74-68(71)62-59-56-53-50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h16-21,25-30,66H,4-15,22-24,31-65H2,1-3H3
• InChIKey: VIJYFVICCQSQHZ-UHFFFAOYSA-N

1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol: Defined Standard for Lipidomics

1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol is a chemically defined triacylglycerol (TAG) composed of a glycerol backbone esterified with three identical molecules of the omega-6 polyunsaturated fatty acid (PUFA), 13Z,16Z-docosadienoic acid (DDA, C22:2), at the sn-1, sn-2, and sn-3 positions . This C22:2 fatty acid is a naturally occurring, albeit less abundant, very long-chain PUFA (VLCPUFA) found in certain plant seed oils, fish oils, and mammalian tissues [1]. The target compound serves as a highly specific analytical reference standard and a research tool, distinct from complex natural lipid mixtures or triglycerides with heterogeneous fatty acid compositions [2].

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Defined single-molecular-species TAG for lipidomics quantification

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Certified purity level supports method calibration (LC-MS/MS, GC-FID)

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Homogeneous 22:2 omega-6 VLCPUFA profile for targeted DDA research

• [1] Wikipedia contributors. Docosadiensäure. Wikipedia, The Free Encyclopedia. 2023 July 28. View Source
• [2] Kuujia. TG(22:2(13Z,16Z)/22:2(13Z,16Z)/22:2(13Z,16Z)) Product Page. CAS No. 958760-53-7. View Source

Unmatched Specificity of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol

In scientific research, the substitution of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol with a seemingly similar triglyceride—such as a different regioisomer, a mixed-acid triglyceride containing 22:2, or a triglyceride of a more common PUFA like DHA—is not valid. This is due to its unique, defined molecular architecture. The compound is a homogenous, single-molecular-species TAG, essential for analytical method development and structure-activity studies, whereas biological extracts contain a complex mixture [1]. Furthermore, the specific omega-6 fatty acid, 13Z,16Z-docosadienoic acid, has demonstrated distinct biological activities compared to other C22 PUFAs, including comparable or superior anti-inflammatory and anti-tumor effects versus docosahexaenoic acid (DHA) in vitro [2]. Substitution therefore risks introducing uncontrolled variables in lipidomic profiling and confounding biological assay outcomes due to different fatty acid composition and regiospecificity.

Target Homogeneous tri-22:2 TAG with defined sn-1,2,3 regiospecificity.

Substitute Risk Mixed-acid TAGs or natural oil extracts may introduce uncontrolled fatty acid variables, altering analytical profiles.

Target Omega-6 DDA (C22:2) exhibits distinct cellular signaling compared to omega-3 DHA.

Substitute Risk DHA- or other PUFA-based TAGs may confound receptor activation (e.g., GPR120) and bioactivity readouts.

Target Regiospecific sn-2 incorporation verified by specific acyltransferase requirement.

Substitute Risk Common plant oils or standard TAGs do not reflect the same enzymatic handling, risking misidentification in engineered crops.

• [1] Meesapyodsuk D, et al. Co-expressing Eranthis hyemalis lysophosphatidic acid acyltransferase 2 and elongase improves two very long chain polyunsaturated fatty acid production in Brassica carinata. Metab Eng Commun. 2021 Apr 7;12:e00171. View Source
• [2] Wang Z, et al. Comparing the In Vitro Antitumor, Antioxidant and Anti-Inflammatory Activities between Two New Very Long Chain Polyunsaturated Fatty Acids, Docosadienoic Acid (DDA) and Docosatrienoic Acid (DTA), and Docosahexaenoic Acid (DHA). (Review summary). 2021. View Source

Key Evidence for 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol

High-Purity Analytical Standard

For use as an analytical reference standard, the target compound is supplied with a certified purity of ≥98% . This high purity level is a critical differentiator from complex natural lipid extracts or custom-synthesized lipids lacking such certification. A defined, high-purity standard is essential for accurate quantitation in LC-MS/MS and GC-FID methods used in lipidomics workflows [1].

Chemical Purity

Data to verify

≥98%

Supports method calibration and quantification reliability

Vendor specification; independent verification recommended for critical assays

Evidence Dimension	Chemical Purity
Target Compound Data	≥98%
Comparator Or Baseline	Natural oil extracts (undefined, complex mixture) or custom synthesis without certification
Quantified Difference	Not quantifiable in a direct comparison; the difference is between a defined, single-molecular species and a complex, undefined mixture.
Conditions	Vendor specification (InvivoChem)

Why This Matters

High certified purity ensures the compound functions as a reliable, single-entity standard, minimizing quantification errors and experimental variability in analytical methods development and validation.

• [1] Kuujia. TG(22:2(13Z,16Z)/22:2(13Z,16Z)/22:2(13Z,16Z)) Product Page. CAS No. 958760-53-7. View Source

FFAR4/GPR120 Agonist Activity

The fatty acid component, 13Z,16Z-docosadienoic acid, is a known agonist of the Free Fatty Acid Receptor 4 (FFAR4, also known as GPR120) and has been shown to strongly inhibit ghrelin secretion in isolated mouse gastric cells [1]. This is a class-level inference for the triglyceride, as the activity is attributed to the free fatty acid; the intact triglyceride serves as a prodrug or research tool to study the delivery and metabolism of this specific bioactive lipid.

FFAR4/GPR120 Agonist Activity

Class-level

Inhibition of ghrelin secretion observed in mouse gastric cells

Supports GPR120 signaling pathway studies using DDA

Activity attributed to free fatty acid; intact TAG serves as stable precursor

Evidence Dimension	Biological Activity
Target Compound Data	Inhibition of ghrelin secretion (qualitative) in mouse gastric cells.
Comparator Or Baseline	Other long-chain fatty acids (LCFAs) such as linolenic acid and palmitoleic acid, which also show significant ghrelin suppression [2].
Quantified Difference	Quantitative data (e.g., % inhibition or IC50) for docosadienoic acid alone compared to other LCFAs is not provided in the primary source; the study identifies it as one of several active LCFAs.
Conditions	In vitro assay using short-term-cultured pure Ghr-GFP cells isolated from mice [2].

Why This Matters

The defined triglyceride form provides a stable, quantifiable source of 13Z,16Z-docosadienoic acid for investigating GPR120-mediated signaling pathways, which are implicated in metabolic regulation, without the confounding effects of other fatty acids found in natural oils.

• [1] Lipid Maps. 3D model of 13Z,16Z-docosadienoic acid. View Source
• [2] Lu X, et al. Postprandial inhibition of gastric ghrelin secretion by long-chain fatty acid through GPR120 in isolated gastric ghrelin cells and mice. Am J Physiol Gastrointest Liver Physiol. 2012 Aug 1. View Source

DDA Anti-Inflammatory and Anti-Tumor Effects

In comparative studies, docosadienoic acid (DDA) has demonstrated strong anti-inflammatory effects in human macrophages, reducing pro-inflammatory cytokine expression, and exhibited comparable or even better antitumor and antioxidant effects against human breast cancer cell lines (SK-BR-3 and MDA-MB-231) when compared to docosahexaenoic acid (DHA) [1]. The 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol serves as a defined molecular form to study the specific biological effects of DDA as a VLCPUFA, distinct from the more extensively studied DHA.

Cell-Based Response vs DHA

Source review

Reported comparable or higher response in breast cancer cell models

Context for DDA-specific bioactivity investigation

Qualitative review summary; direct head-to-head data to verify

Evidence Dimension	In vitro anti-tumor activity
Target Compound Data	DDA exhibited comparable or even better antitumor effects against human breast cancer cells SK-BR-3 and MDA-MB-231.
Comparator Or Baseline	Docosahexaenoic acid (DHA, 22:6n-3), a well-studied omega-3 PUFA.
Quantified Difference	Qualitative comparison ('comparable or even better') from the cited review.
Conditions	In vitro cell culture assays with human breast cancer cell lines.

Why This Matters

This evidence positions the triglyceride as a key research tool for investigating the therapeutic potential of DDA, a less common VLCPUFA with unique biological activities that may differ from or complement those of the more widely available DHA.

• [1] Wang Z, et al. Comparing the In Vitro Antitumor, Antioxidant and Anti-Inflammatory Activities between Two New Very Long Chain Polyunsaturated Fatty Acids, Docosadienoic Acid (DDA) and Docosatrienoic Acid (DTA), and Docosahexaenoic Acid (DHA). (Review summary). 2021. View Source

Regiospecific Incorporation in Plant Biotechnology

Research in metabolic engineering has shown that the efficient incorporation of DDA into the sn-2 position of triacylglycerols in transgenic plants requires a specific lysophosphatidic acid acyltransferase (EhLPAAT2) from Eranthis hyemalis [1]. This finding underscores the unique biosynthetic handling of this fatty acid compared to common dietary PUFAs. The availability of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol as a pure standard is essential for analytical verification of successful DDA incorporation in such engineered oils.

Regiospecific Incorporation

Class-level

Requires EhLPAAT2 for sn-2 incorporation in Brassica carinata

Essential for verifying engineered TAG species in plant lipid extracts

Transgenic model; analytical standard required for structural confirmation

Evidence Dimension	Enzymatic incorporation efficiency
Target Compound Data	DDA was excluded from the sn-2 position of TAGs when only an elongase (EhELO1) was expressed; incorporation required co-expression of a specific acyltransferase (EhLPAAT2).
Comparator Or Baseline	Common dietary PUFAs that are readily incorporated into TAG sn-2 positions by native plant acyltransferases.
Quantified Difference	Not quantified as a percentage, but described as a qualitative exclusion (not found in sn-2) followed by effective incorporation upon introduction of a non-native enzyme.
Conditions	Transgenic expression in Brassica carinata seeds [1].

Why This Matters

The pure triglyceride standard is a critical analytical tool for researchers engineering novel oilseed crops to produce DDA, enabling the precise quantification and structural confirmation of this specific TAG molecular species in complex plant lipid extracts.

• [1] Meesapyodsuk D, et al. Co-expressing Eranthis hyemalis lysophosphatidic acid acyltransferase 2 and elongase improves two very long chain polyunsaturated fatty acid production in Brassica carinata. Metab Eng Commun. 2021 Apr 7;12:e00171. View Source

Recommended Applications of 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol

Targeted Lipidomics Assay Development

Use 1,2,3-Tri-13(Z),16(Z)-docosadienoyl-glycerol as a high-purity (≥98%) reference standard to develop, optimize, and validate liquid chromatography-mass spectrometry (LC-MS/MS) or gas chromatography (GC-FID) methods. The defined single-molecular species is essential for establishing accurate retention times, generating calibration curves for absolute quantification, and optimizing multiple reaction monitoring (MRM) transitions for the specific detection of TG(22:2/22:2/22:2) and related species in complex biological samples [1].

GPR120/FFAR4 Signaling Pathway Studies

Employ the compound as a stable and quantifiable source of 13Z,16Z-docosadienoic acid for in vitro and in vivo studies investigating the GPR120/FFAR4 receptor. The defined triglyceride form can be used to study the kinetics of DDA release via lipase activity and its subsequent agonist effects on GPR120, as demonstrated by the inhibition of ghrelin secretion in gastric cells [2]. This approach avoids the confounding effects of other fatty acids present in natural oil extracts.

DDA Bioactivity in Disease Models

Utilize the pure triglyceride as a precursor to study the specific anti-inflammatory and anti-tumor properties of DDA, which has shown comparable or superior effects to DHA in certain cancer cell models [3]. The compound enables researchers to attribute observed biological effects specifically to DDA, distinguishing its activity from that of other PUFAs like DHA or arachidonic acid.

Metabolic Engineering Verification in Oilseed Crops

Serve as an indispensable analytical standard for confirming the successful production and structural identification of DDA-containing TAGs in metabolically engineered oilseeds, such as Brassica carinata [4]. Its use ensures the accurate quantification and validation of new TAG molecular species formed as a result of genetic modifications aimed at producing high-value VLCPUFAs.

Application

Selection Property

Validation Focus

Targeted Lipidomics Quantification

Certified single-species TAG standard

Method calibration, MRM optimization, and accurate retention time mapping

GPR120/FFAR4 Pathway Studies

Defined DDA precursor for controlled ligand release

Lipase-dependent DDA generation and receptor activation reproducibility

Cell-Based DDA Response Research

Homogeneous VLCPUFA composition

Attribution of anti-inflammatory or cell-growth endpoints specifically to DDA

Metabolic Engineering Verification

Regiospecific TAG molecular species

sn-2 DDA incorporation confirmation in transgenic oilseed crops

• [1] Kuujia. TG(22:2(13Z,16Z)/22:2(13Z,16Z)/22:2(13Z,16Z)) Product Page. CAS No. 958760-53-7. View Source
• [2] Lu X, et al. Postprandial inhibition of gastric ghrelin secretion by long-chain fatty acid through GPR120 in isolated gastric ghrelin cells and mice. Am J Physiol Gastrointest Liver Physiol. 2012 Aug 1. View Source
• [3] Wang Z, et al. Comparing the In Vitro Antitumor, Antioxidant and Anti-Inflammatory Activities between Two New Very Long Chain Polyunsaturated Fatty Acids, Docosadienoic Acid (DDA) and Docosatrienoic Acid (DTA), and Docosahexaenoic Acid (DHA). (Review summary). 2021. View Source
• [4] Meesapyodsuk D, et al. Co-expressing Eranthis hyemalis lysophosphatidic acid acyltransferase 2 and elongase improves two very long chain polyunsaturated fatty acid production in Brassica carinata. Metab Eng Commun. 2021 Apr 7;12:e00171. View Source